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Compound of Interest

Compound Name: Allyl alcohol

Cat. No.: B041490

Allyl alcohol is a highly flammable, toxic, and environmentally hazardous chemical that
requires strict disposal protocols. Adherence to these procedures is critical to ensure the safety
of laboratory personnel and to prevent environmental contamination. This document provides
essential, step-by-step guidance for the proper disposal of allyl alcohol in a research and
development setting.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all relevant personnel are trained on
the proper handling and storage of allyl alcohol.[1] Work should be conducted in a well-
ventilated area, preferably under a chemical fume hood.[2][3] Personal Protective Equipment
(PPE) is mandatory.
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PPE Category Specification

Hand Protection Impervious gloves (e.g., Butyl rubber, Viton®)

) Safety glasses with side-shields or chemical
Eye/Face Protection )
goggles, and a face shield

Protective clothing, including a lab coat and
Skin and Body Protection apron. For larger quantities or spills, a chemical-

resistant suit may be necessary

In case of insufficient ventilation, wear suitable
respiratory equipment.[4] For exposures

Respiratory Protection exceeding occupational limits, a NIOSH-
approved self-contained breathing apparatus
(SCBA) is required[1]

Step-by-Step Disposal Procedure

Allyl alcohol is classified as a hazardous waste and must be disposed of in accordance with
all federal, state, and local regulations.[2][4][5] In the United States, the Environmental
Protection Agency (EPA) designates allyl alcohol with the hazardous waste number P005.[4]

[6]
e Containment:

o Do not mix allyl alcohol waste with other chemical waste.[2]

o Leave the chemical in its original, properly labeled container whenever possible.[2] If
transferring to a new container, ensure it is compatible, sealed, and clearly labeled as
"Hazardous Waste: Allyl Alcohol.”

o Waste Collection:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous
waste accumulation area.[2][7]

o Keep the container away from heat, sparks, open flames, and other sources of ignition.[2]

[7]
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o Ensure the storage area is secured and accessible only to authorized personnel.[2]

o Professional Disposal:

o Arrange for a licensed professional waste disposal service to collect the allyl alcohol
waste.[3]

o Provide the disposal service with the Safety Data Sheet (SDS) for allyl alcohol.

o For specific guidance, contact your state's Department of Environmental Protection (DEP)
or your regional EPA office.[1]

Spill Management Protocol
In the event of an allyl alcohol spill, immediate and decisive action is required to mitigate risks.
» Evacuate and Secure:
o Evacuate all non-essential personnel from the immediate area.[1]
o Eliminate all sources of ignition.[1][4]
e Contain and Absorb:
o Prevent the spill from entering drains or waterways.[2]

o Absorb the spilled liquid using an inert, non-combustible material such as vermiculite, dry
sand, or earth.[1][3][4][8]

» Collect and Dispose:

o Using non-sparking tools, carefully collect the absorbent material and place it into a
sealable, labeled container for hazardous waste.[4][8]

o The contaminated material should be disposed of as hazardous waste, following the same
procedure as for liquid allyl alcohol.

e Decontaminate:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/240532?userType=undefined
https://www.benchchem.com/product/b041490?utm_src=pdf-body
https://www.pfaltzandbauer.com/files/sdsfile?filename=a13760%20%20sds%20%20062123.pdf
https://www.benchchem.com/product/b041490?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0036.pdf
https://www.benchchem.com/product/b041490?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0036.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0036.pdf
https://pim-resources.coleparmer.com/sds/56396.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/240532?userType=undefined
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0036.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a13760%20%20sds%20%20062123.pdf
https://pim-resources.coleparmer.com/sds/56396.pdf
https://cameochemicals.noaa.gov/chemical/2357
https://pim-resources.coleparmer.com/sds/56396.pdf
https://cameochemicals.noaa.gov/chemical/2357
https://www.benchchem.com/product/b041490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Ventilate the spill area.[1]

o Thoroughly clean the affected area once the spill has been collected.[2]

Quantitative Data Summary

Parameter Value Reference
UN Number 1098 [2]
DOT Hazard Class 6.1 (Toxic), 3 (Flammable) [2]
Packing Group I (2]
Reportable Quantity (RQ) 100 Ibs (45.4 kg) [2]
OSHA PEL (Permissible 2 ppm (5 ma/md) (TWA) o

Exposure Limit)

NIOSH REL (Recommended 2 ppm (5 mg/m3) (TWA), 4 o

Exposure Limit) ppm (10 mg/m3) (STEL)
IDLH (Immediately Dangerous
: 20 ppm [1]
to Life or Health)
RCRA Waste Number P005 [4][6]

Allyl Alcohol Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of allyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Allyl Alcohol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041490#allyl-alcohol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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